Cas no 1058238-55-3 (N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide)

• Product Name: N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• CAS No: 1058238-55-3
• MF: C₁₄H₁₄N₆OS
• MW: 314.365560054779
• CID: 6532674
• Update Time: 2025-07-15

N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide
• N-benzyl-2-(3-methyltriazolo[4,5-d]pyrimidin-7-yl)sulfanylacetamide

• Inchi： 1S/C14H14N6OS/c1-20-13-12(18-19-20)14(17-9-16-13)22-8-11(21)15-7-10-5-3-2-4-6-10/h2-6,9H,7-8H2,1H3,(H,15,21)
• InChI Key： MHEOZJYRWFIHOH-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC=C1)(=O)CSC1=NC=NC2N(C)N=NC=21

Additional information on N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide

N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS No. 1058238-55-3): An Overview of a Promising Compound in Medicinal Chemistry

N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide (CAS No. 1058238-55-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, anticancer, and anti-inflammatory properties.

The chemical structure of N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is characterized by a central triazolopyrimidine core linked to a benzyl group and a sulfanyl acetamide moiety. The presence of these functional groups imparts specific pharmacological properties that make it an attractive candidate for drug development. Recent studies have highlighted the importance of triazolopyrimidine derivatives in various therapeutic areas, particularly in the treatment of viral infections and cancer.

One of the key areas of research involving N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide is its antiviral activity. Studies have shown that this compound exhibits potent inhibitory effects against several viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). The mechanism of action is believed to involve the disruption of viral replication processes by interfering with essential viral enzymes or proteins. This makes it a promising lead compound for the development of new antiviral drugs.

In addition to its antiviral properties, N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide has also shown significant anticancer activity. Preclinical studies have demonstrated its ability to inhibit the proliferation of various cancer cell lines, including those derived from breast, lung, and colon cancers. The compound appears to exert its anticancer effects through multiple mechanisms, such as inducing apoptosis and inhibiting angiogenesis. These findings suggest that it could be a valuable addition to the arsenal of anticancer agents currently available.

The pharmacokinetic properties of N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide have also been investigated to assess its suitability for clinical use. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in animal models. This is an important consideration for drug development, as compounds with poor bioavailability or rapid metabolism may not be suitable for therapeutic use.

To further understand the potential therapeutic applications of N-benzyl-2-({3-methyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}sulfanyl)acetamide, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of the compound in human subjects. Preliminary results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully establish its safety profile and determine optimal dosing regimens.

The structural diversity and biological activity of triazolopyrimidine derivatives have also led to extensive research into structure-activity relationships (SAR). By modifying various functional groups within the molecule, researchers have been able to optimize the pharmacological properties of these compounds. For example, substituting different aromatic groups on the benzyl moiety or altering the position and nature of substituents on the triazolopyrimidine core can significantly impact the compound's potency and selectivity.

In conclusion, N-benzyl-2-{(3-methyl-[1,2,3]triazolo[4,5-d]pyrimidin-7-yloxy)sulfanyl}acetamide (CAS No. 1058238-55-3) represents a promising compound in medicinal chemistry with potential applications in antiviral and anticancer therapy. Its unique chemical structure and favorable pharmacokinetic properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for new treatments in these critical areas.